4-cyano-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-cyano-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H13N3OS/c1-10-7-11(2)15-14(8-10)19-17(22-15)20-16(21)13-5-3-12(9-18)4-6-13/h3-8H,1-2H3,(H,19,20,21)
• InChI Key: NJXJPWCWZBVLBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C#N)C
• Molecular Formula: C17H13N3OS
• Molecular Weight: 307.4 g/mol

Description

4-cyano-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMXAA or ASA404 and has been found to exhibit anti-tumor properties.

Scientific Research Applications

Synthesis and Derivative Development

Research has explored the synthesis of benzothiazole derivatives, which are precursors for various pharmacologically active compounds. One study detailed a convenient synthesis of 2,3-disubstituted derivatives of 4H-pyrimido[2,1-b]-benzothiazole-4-one, highlighting the versatility of benzothiazole derivatives in chemical synthesis (Baheti, Kapratwar, & Kuberkar, 2002). Another study focused on the synthesis and in-vitro anticancer activity of specific benzothiazole derivatives, suggesting their potential in cancer treatment (Waghmare, Chidrawar, Bhosale, Shendarkar, & Kuberkar, 2013).

Anticancer Properties

A significant body of research has been dedicated to investigating the anticancer properties of benzothiazole derivatives. For example, a study on 2,4-dimethyl-1H-pyrrole-3-carboxamide derivatives bearing a benzimidazole moiety revealed promising antiproliferative activity against various cancer cell lines, highlighting the therapeutic potential of such hybrids (Rasal, Sonawane, & Jagtap, 2020). Another investigation into N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives underlined their effectiveness in vitro against human cancer cell lines, further supporting the potential of benzothiazole derivatives in cancer therapy (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).

Drug Development and Molecular Interaction Studies

Benzothiazole derivatives have also been a focus in the development of new drugs and the study of molecular interactions. For instance, compounds designed for targeting specific cellular mechanisms have been evaluated for their cytotoxic effects on cancer cells, showing varied efficacy and highlighting the complexity of drug development processes (Wolf, Bauder-Wüst, Mohammed, Schönsiegel, Mier, Haberkorn, & Eisenhut, 2004).